Cas no 1164556-44-8 ((2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• CAS No: 1164556-44-8
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 6291883
• PubChem ID: 6241058
• Update Time: 2025-05-18

(2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• MLS000722370
• SMR000235994
• (E)-3-(5-nitrothiophen-2-yl)-N-(p-tolyl)acrylamide
• F0447-0075
• SR-01000006196
• (E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• AKOS016624811
• 1164556-44-8
• SR-01000006196-1
• CHEMBL1610173

• Inchi： 1S/C14H12N2O3S/c1-10-2-4-11(5-3-10)15-13(17)8-6-12-7-9-14(20-12)16(18)19/h2-9H,1H3,(H,15,17)/b8-6+
• InChI Key： PAPXKRBBIRBYGN-SOFGYWHQSA-N
• SMILES： S1C(=CC=C1/C=C/C(NC1C=CC(C)=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.05686342g/mol
• Monoisotopic Mass: 288.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide

Research Brief on (2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 1164556-44-8)

Recent studies have highlighted the potential of (2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 1164556-44-8) as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique nitrothiophene and propenamide structure, has garnered attention for its potential therapeutic applications, particularly in the modulation of specific biological pathways.

The synthesis and characterization of (2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide have been detailed in recent publications, with a focus on its chemical stability and reactivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. These studies have laid the groundwork for further investigations into its biological activity.

In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on certain enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown potent activity against kinases that are often overexpressed in cancer cells. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate moderate bioavailability and favorable metabolic stability, making it a viable candidate for further drug development. However, challenges such as solubility and potential toxicity need to be addressed in future studies.

The mechanistic studies of (2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide have revealed its ability to interact with specific protein targets, leading to the modulation of downstream signaling pathways. Molecular docking simulations have provided insights into its binding modes, which could guide the design of more potent derivatives.

Despite these promising results, further in vivo studies are required to validate its efficacy and safety in animal models. Researchers are also investigating the potential of structural modifications to enhance its therapeutic index and reduce off-target effects. Collaborative efforts between academic and industrial laboratories are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2E)-N-(4-methylphenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide represents a valuable scaffold for the development of new therapeutic agents. Its unique chemical properties and biological activities make it a subject of ongoing research, with the potential to contribute significantly to the field of medicinal chemistry.